N-(benzo[d][1,3]dioxol-5-yl)-3-oxo-3H-spiro[isobenzofuran-1,4'-piperidine]-1'-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
This compound is a complex organic molecule. It contains a benzo[d][1,3]dioxol-5-yl group, which is a type of aromatic system also known as a methylenedioxyphenyl group. This group is often found in biologically active molecules, including some pharmaceuticals . The compound also contains a spiro[isobenzofuran-1,4’-piperidine] group, which is a type of spirocyclic system. Spirocyclic compounds are also common in bioactive molecules and are often used in drug design .
Molecular Structure Analysis
The molecular structure of this compound would be characterized by the presence of the aromatic benzo[d][1,3]dioxol-5-yl group and the spirocyclic system. These features could potentially influence the compound’s physical and chemical properties, as well as its interactions with biological targets .Chemical Reactions Analysis
The chemical reactivity of this compound would likely be influenced by the presence of the aromatic and spirocyclic systems. The carbonyl group could potentially be involved in reactions with nucleophiles .Physical and Chemical Properties Analysis
The physical and chemical properties of this compound would be influenced by its molecular structure. The presence of the aromatic and spirocyclic systems could potentially influence its solubility, stability, and other properties .Scientific Research Applications
Sigma Receptor Ligands
Compounds related to N-(benzo[d][1,3]dioxol-5-yl)-3-oxo-3H-spiro[isobenzofuran-1,4'-piperidine]-1'-carboxamide have been extensively studied for their affinity and selectivity towards sigma receptors. The N-substituent plays a crucial role in determining the affinity and selectivity for sigma 1 and sigma 2 binding sites. Research has shown that medium-sized N-substituents result in potent yet unselective compounds, while certain adjustments can enhance selectivity for sigma 2 over sigma 1 binding sites. Moreover, substituents in the benzene ring of the spiro[isobenzofuran-1,4'-piperidine] significantly affect affinity for these sites, with specific substitutions leading to high affinity for sigma 2 and low affinity for sigma 1 binding sites (Moltzen, Perregaard, & Meier, 1995).
Central Nervous System Agents
The potential of these compounds as central nervous system (CNS) agents has been explored through the synthesis of various derivatives. Early research aimed at synthesizing spiro[isobenzofuran-1,4'-piperidines] as potential CNS agents highlighted the importance of the aminoalkyl(aryl)isobenzofuran moiety, a common feature among antidepressants. Studies have identified compounds with marked inhibition of tetrabenazine-induced ptosis, an effect associated with antidepressants, suggesting some derivatives' potential as CNS agents (Bauer et al., 1976).
Pharmacological Studies
Further pharmacological investigations have expanded the understanding of these compounds' biological activities. For instance, N-sulfur derivatives of 3-phenylspiro[isobenzofuran-1,4'-piperidine] demonstrated significant diuretic and antihypertensive activities in species-specific assays, underscoring their potential for treating cardiovascular conditions (Klioze & Novick, 1978).
Future Directions
Properties
IUPAC Name |
N-(1,3-benzodioxol-5-yl)-3-oxospiro[2-benzofuran-1,4'-piperidine]-1'-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H18N2O5/c23-18-14-3-1-2-4-15(14)20(27-18)7-9-22(10-8-20)19(24)21-13-5-6-16-17(11-13)26-12-25-16/h1-6,11H,7-10,12H2,(H,21,24) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DWCWMSYEKJMGTD-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCC12C3=CC=CC=C3C(=O)O2)C(=O)NC4=CC5=C(C=C4)OCO5 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H18N2O5 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
366.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.